3,5-dichloro-2-methoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• Molecular Formula: C21H15Cl2N3O3
• Molecular Weight: 428.3 g/mol
• IUPAC Name: 3,5-dichloro-2-methoxy-N-[2-methyl-3-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H15Cl2N3O3/c1-11-13(21-26-19-17(29-21)7-4-8-24-19)5-3-6-16(11)25-20(27)14-9-12(22)10-15(23)18(14)28-2/h3-10H,1-2H3,(H,25,27)
• InChI Key: QILADDOGGCNZBH-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1NC(=O)C2=CC(=CC(=C2OC)Cl)Cl)C3=NC4=C(O3)C=CC=N4
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=C(C(=CC(=C2)Cl)Cl)OC)C3=NC4=C(O3)C=CC=N4

Description

3,5-dichloro-2-methoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a potent inhibitor of a specific protein target, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3,5-dichloro-2-methoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves the inhibition of a specific protein target. This protein target is involved in various cellular processes, including cell growth and division. By inhibiting this protein, the compound can potentially slow down or stop the growth of cancer cells, for example.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,5-dichloro-2-methoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide are still being studied. However, it has been shown to have potent inhibitory effects on the protein target, which could potentially lead to the development of new drugs for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3,5-dichloro-2-methoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in lab experiments include its potent inhibitory effects on the protein target and its potential applications in drug discovery and development. However, its limitations include the need for further research to fully understand its biochemical and physiological effects.

Future Directions

There are numerous future directions for the study of 3,5-dichloro-2-methoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. These include further research into its potential applications in drug discovery and development, as well as its biochemical and physiological effects. Additionally, future studies could focus on the development of new compounds based on the structure of 3,5-dichloro-2-methoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, with the goal of improving its potency and selectivity for specific protein targets.

Synthesis Methods

The synthesis of 3,5-dichloro-2-methoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves a multi-step process. The first step involves the preparation of the 2-methyl-3-[1,3]oxazolo[4,5-b]pyridine-2-carboxylic acid, which is then reacted with 3,5-dichloro-2-methoxyaniline to form the intermediate compound. The final step involves the reaction of the intermediate compound with benzoyl chloride to yield the desired product.

Scientific Research Applications

The potential applications of 3,5-dichloro-2-methoxy-N-(2-methyl-3-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in scientific research are vast. This compound has been shown to be a potent inhibitor of a specific protein target, making it a promising candidate for the development of new drugs. It has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.